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Compound of Interest

Compound Name: Resolvin D2-d5

Cat. No.: B586486 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Resolvin D2-d5, a deuterated form of a potent lipid

mediator used in inflammation research. Adherence to these guidelines will help mitigate risks

and ensure the responsible management of this chemical.

Resolvin D2-d5, while a valuable research tool, is classified as a highly flammable liquid and

can cause serious eye irritation.[1] The provided Safety Data Sheet (SDS) indicates that it

should be handled with care, employing appropriate personal protective equipment (PPE) and

working in a well-ventilated area.[1]

Chemical and Physical Properties
A clear understanding of the chemical's properties is foundational to safe handling and

disposal.
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Property Value

CAS Number 1881277-33-3

Molecular Formula C22H27D5O5

Formula Weight 381.5 g/mol

Formulation A solution in ethanol

Purity >99% deuterated forms (d1-d5)

λmax 289, 302, 316 nm

Data sourced from Cayman Chemical and Biomol.com[2][3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of small quantities of Resolvin
D2-d5 typically used in a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety

goggles or a face shield, and a lab coat.

2. Waste Collection:

All waste materials contaminated with Resolvin D2-d5, including pipette tips, empty vials,

and contaminated wipes, should be collected in a designated and clearly labeled hazardous

waste container.

The container should be made of a material compatible with ethanol, the solvent in which

Resolvin D2-d5 is typically supplied.

3. Segregation of Waste:

Do not mix Resolvin D2-d5 waste with other incompatible waste streams. It should be

segregated as a flammable liquid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.caymanchem.com/product/11184/resolvin-d2-d5
https://www.biomol.com/products/chemicals/lipids/resolvin-d2-d5-cay11184-10
https://www.benchchem.com/product/b586486?utm_src=pdf-body
https://www.benchchem.com/product/b586486?utm_src=pdf-body
https://www.benchchem.com/product/b586486?utm_src=pdf-body
https://www.benchchem.com/product/b586486?utm_src=pdf-body
https://www.benchchem.com/product/b586486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," "Flammable Liquid,"

and "Resolvin D2-d5 in Ethanol." Include the date of waste accumulation.

5. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and cool location, away

from sources of ignition such as heat, sparks, and open flames.[1]

6. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Crucially, do not pour Resolvin D2-d5 down the drain or dispose of it in regular trash. It is

advised not to allow the substance to enter sewers or surface/ground water.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process, ensuring a clear and

concise understanding of the necessary steps.
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Caption: Workflow for the proper disposal of Resolvin D2-d5.
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By following these procedures, you contribute to a safer laboratory environment and ensure

compliance with regulations, building a foundation of trust in your laboratory's safety and

chemical handling practices. This information is intended to supplement, not replace, your

institution's specific safety protocols. Always consult your EHS department for guidance on

local regulations and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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